Cas no 54268-02-9 (Propane,1,2,2,3-tetrabromo-)

• Product Name: Propane,1,2,2,3-tetrabromo-
• CAS No: 54268-02-9
• MF: C₃H₄Br₄
• MW: 359.679858207703
• MDL: MFCD07780277
• CID: 387255
• PubChem ID: 41044
• Update Time: 2025-06-03

Propane,1,2,2,3-tetrabromo- Chemical and Physical Properties

Names and Identifiers

• Propane,1,2,2,3-tetrabromo-
• 1,2,2,3-TETRABROMOPROPANE
• 1,1,2,3-Tetrabrompropan
• 1,2,2,3-tetrabromo-propane
• 1,2,2,3-Tetrabrompropan
• Allentetrabromid
• Propane,1,2,2,3-tetrabromo
• MFCD07780277
• 54268-02-9
• Propane, 1,2,2,3-tetrabromo-
• SCHEMBL17558058
• DTXSID60202624

• MDL： MFCD07780277
• Inchi： 1S/C3H4Br4/c4-1-3(6,7)2-5/h1-2H2
• InChI Key： SNLFZAHVOKOBOP-UHFFFAOYSA-N
• SMILES： BrC(CBr)(CBr)Br

Computed Properties

• Exact Mass: 355.70500
• Monoisotopic Mass: 355.70465g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 44.9
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 2.7262 (rough estimate)
• Melting Point: 10.7°C
• Boiling Point: 245.82°C (rough estimate)
• Refractive Index: 1.6170
• PSA: 0.00000
• LogP: 3.26230

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides Organobromides
• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organobromides

Additional information on Propane,1,2,2,3-tetrabromo-

Latest Research Brief on Propane,1,2,2,3-tetrabromo- (CAS: 54268-02-9) in Chemical Biomedicine

Propane,1,2,2,3-tetrabromo- (CAS: 54268-02-9) is a brominated organic compound that has garnered significant attention in chemical biomedicine due to its potential applications in flame retardants, pharmaceuticals, and agrochemicals. Recent studies have focused on its synthesis, toxicity profile, and environmental impact, as well as its role in drug discovery and material science. This research brief consolidates the latest findings and advancements related to this compound, providing a comprehensive overview for professionals in the field.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of Propane,1,2,2,3-tetrabromo- as a precursor in the synthesis of novel brominated heterocycles, which exhibit promising antimicrobial properties. The research highlighted the compound's versatility in forming stable intermediates, enabling the development of new antibiotic candidates. The study employed high-throughput screening and computational modeling to identify optimal reaction conditions, achieving a yield of 78% under mild conditions.

Environmental concerns surrounding brominated compounds have also been a focal point of recent research. A 2024 report by the Environmental Science & Technology journal investigated the biodegradation pathways of Propane,1,2,2,3-tetrabromo- in aquatic ecosystems. The findings revealed that certain microbial consortia can degrade the compound into less toxic metabolites, offering potential solutions for mitigating its environmental persistence. However, the study also emphasized the need for further research to optimize these biodegradation processes for large-scale applications.

In the realm of material science, Propane,1,2,2,3-tetrabromo- has been explored as a flame retardant additive in polymer composites. A 2023 study in Advanced Materials demonstrated that incorporating this compound into polypropylene matrices significantly improved flame resistance without compromising mechanical properties. The research team utilized thermal gravimetric analysis (TGA) and cone calorimetry to validate the compound's efficacy, suggesting its potential for use in automotive and aerospace industries.

Toxicological assessments of Propane,1,2,2,3-tetrabromo- have also advanced in recent years. A 2024 study published in Toxicology and Applied Pharmacology investigated its endocrine-disrupting effects using in vitro and in vivo models. The results indicated dose-dependent cytotoxicity and potential interference with thyroid hormone signaling, underscoring the need for stringent safety evaluations in industrial and pharmaceutical applications. Regulatory agencies are now considering these findings to update safety guidelines for brominated compounds.

In conclusion, Propane,1,2,2,3-tetrabromo- (CAS: 54268-02-9) continues to be a compound of interest across multiple disciplines in chemical biomedicine. Its applications in drug discovery, material science, and environmental remediation highlight its versatility, while ongoing toxicological studies ensure its safe and sustainable use. Future research should focus on optimizing synthesis methods, enhancing biodegradation strategies, and further elucidating its biological effects to unlock its full potential.